Cas no 1172377-46-6 (2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol)

• Product Name: 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol
• CAS No: 1172377-46-6
• MDL: MFCD09971389
• CID: 4574948
• Update Time: 2025-06-22

2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl]-1,1,1-trifluoropropan-2-ol
• 1H-Pyrazole-4-methanol, 5-amino-α-methyl-1-(1-methylethyl)-α-(trifluoromethyl)-
• 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol

• MDL： MFCD09971389

Additional information on 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol

2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol (CAS No. 1172377-46-6): A Comprehensive Overview

2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol (CAS No. 1172377-46-6) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1172377-46-6, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The molecular structure of 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol is composed of a pyrazole ring substituted with an amino group and a trifluoropropanol moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrazole ring is known for its versatility in forming hydrogen bonds and its ability to interact with various biological targets. The trifluoropropanol group, on the other hand, enhances the lipophilicity and metabolic stability of the compound.

The synthesis of 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol has been extensively studied in recent years. One of the most common approaches involves the reaction of 4-chloroethyl trifluoromethyl ketone with 5-aminoisopropylpyrazole in the presence of a base such as potassium carbonate. This method yields high purity and yield of the target compound. Another notable synthetic route involves the use of microwave-assisted synthesis, which significantly reduces reaction time and improves overall efficiency.

In terms of biological activities, 2-5-Amino-1-(propan-2-yl)-1H-pyrazol-4-yl-1,1,1-trifluoropropan-2-ol has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders. Additionally, studies have shown that this compound possesses anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

The pharmacokinetic profile of 2-5-Amino-1-(propan-2-y l)-1H-pyrazol -4 - yl - 1 , 1 , 1 - trifluoropropan - 2 - ol has also been investigated in detail. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its lipophilic nature allows for efficient distribution to target tissues, while its metabolic stability ensures prolonged therapeutic effects.

Recent advancements in the field have further expanded the potential applications of 2 - 5 - Amino - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - yl - 1 , 1 , 1 - trifluoropropan - 2 - ol. For example, a study published in the Journal of Medicinal Chemistry reported its efficacy as a selective inhibitor of PDE4B, a key enzyme involved in inflammation and immune responses. This finding opens up new avenues for developing novel anti-inflammatory drugs based on this compound.

In addition to its therapeutic potential, 2 - 5 - Amino - 1 -( propan - 2 - yl ) - 1 H - pyrazol - 4 - yl - 1 , 1 , 1 - trifluoropropan - 2 - ol has also been explored for its use in diagnostic imaging. Researchers have developed radiolabeled derivatives of this compound that can be used for positron emission tomography (PET) imaging to visualize specific biological processes in vivo. This application holds significant promise for improving diagnostic accuracy and guiding personalized treatment strategies.

The safety profile of 2 - 5 - Amino - 1 -( propan - 2 - yl ) - H pyrazol yl trifluoropropan ol has been evaluated through extensive toxicological studies. These studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2 - Amino propan yl H pyrazol yl trifluoropropan ol (CAS No . ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments in various medical fields.